6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydroquinolin-2(1H)-one
Overview
Description
6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydroquinolin-2(1H)-one is a synthetic compound that belongs to the class of quinolone derivatives. It has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.
Mechanism of Action
The exact mechanism of action of 6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydroquinolin-2(1H)-one is not fully understood. However, studies have suggested that the compound exerts its biological activities through the modulation of various signaling pathways. For example, it has been shown to inhibit the NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis. It has also been shown to inhibit the production of pro-inflammatory cytokines and reduce inflammation. In addition, the compound has shown promising results as an anti-microbial agent, particularly against drug-resistant bacteria.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydroquinolin-2(1H)-one in lab experiments is its potential therapeutic applications. The compound has shown promising results in various in vitro and in vivo studies, making it a potential candidate for drug development. However, one of the limitations of using the compound is its low solubility, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydroquinolin-2(1H)-one. One potential direction is to further investigate its anti-cancer activity and explore its potential as a cancer therapeutic. Another direction is to explore its anti-microbial activity and investigate its potential as an alternative to traditional antibiotics. Furthermore, the compound's potential as an anti-inflammatory agent could also be further explored. Finally, future studies could focus on improving the compound's solubility and bioavailability to enhance its efficacy.
Scientific Research Applications
6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydroquinolin-2(1H)-one has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It has also been shown to possess anti-cancer activity by inducing apoptosis in cancer cells. In addition, the compound has shown promising results as an anti-microbial agent, particularly against drug-resistant bacteria.
properties
IUPAC Name |
6,7-diethoxy-4-(2-fluorophenyl)-3,4-dihydro-1H-quinolin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20FNO3/c1-3-23-17-9-14-13(12-7-5-6-8-15(12)20)10-19(22)21-16(14)11-18(17)24-4-2/h5-9,11,13H,3-4,10H2,1-2H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSRDZEHTBMTLKG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C2C(=C1)C(CC(=O)N2)C3=CC=CC=C3F)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20FNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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